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Compound of Interest

Compound Name: BMS-902483

CAS No.: 1192810-88-0

Cat. No.: B606265

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

BMS-902483, a potent alpha7 Nicotinic receptor partial agonist. The following procedures are

based on established best practices for managing potent pharmaceutical compounds to ensure

personnel safety and minimize environmental impact.

I. Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

when handling BMS-902483. The recommended PPE is detailed below and should be selected

based on the specific laboratory risk assessment.
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PPE Component Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Provides a barrier against skin

contact. Double-gloving is a

best practice when handling

potent compounds.

Eye Protection
Tightly fitting safety goggles or

a face shield.[1]

Protects eyes from splashes

and airborne particles.[1]

Respiratory Protection

An N95 respirator or a higher

level of respiratory protection,

such as a Powered Air-

Purifying Respirator (PAPR),

may be required based on the

quantity of compound being

handled and the potential for

aerosolization.[1][2][3]

Surgical masks do not offer

adequate respiratory

protection from drug exposure.

[1]

Body Protection

A disposable, long-sleeved

gown that closes in the back

with tight-fitting cuffs.[1] For

handling highly potent

compounds, coveralls (bunny

suits) may be necessary.[1][4]

Prevents contamination of

personal clothing and skin.

Gowns worn in hazardous

areas should not be worn

elsewhere.[1]

Footwear
Closed-toe shoes with

disposable shoe covers.[1]

Protects feet from spills and

prevents the tracking of

contaminants outside the work

area.

II. Operational Plan: Handling Procedures
Adherence to a strict operational plan is critical for the safe handling of BMS-902483.

A. Preparation and Weighing:

All handling of powdered BMS-902483 should be conducted within a certified chemical fume

hood, a glove box, or another appropriate containment device.[2]
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Before use, allow the product to equilibrate to room temperature for at least one hour while

the vial is tightly sealed.[5]

Use dedicated equipment (e.g., spatulas, weigh boats) for handling the compound.

Prepare solutions on the same day of use whenever possible.[5]

B. Solution Preparation:

When dissolving the compound, add the solvent slowly to the powder to avoid aerosolization.

If stock solutions need to be prepared in advance, store them in tightly sealed vials at -20°C

for up to one month.[5]

C. Spill Management:

In the event of a spill, immediately alert others in the area.

For small spills (<5 mL or 5 g), use a spill kit containing absorbent pads, appropriate cleaning

agents, and waste disposal bags.[6]

For larger spills, evacuate the area and contact the Environmental Health and Safety (EHS)

department.

III. Disposal Plan
Proper disposal of BMS-902483 and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.[7]
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Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow

institutional and local regulations for cytotoxic

waste.[8]

Contaminated Labware (e.g., vials, pipette tips)

Place in a designated, leak-proof hazardous

waste container.[6][7] Sharps should be placed

in a puncture-resistant cytotoxic sharps

container.[6]

Contaminated PPE

All disposable PPE (gloves, gown, shoe covers,

etc.) must be removed before leaving the work

area and disposed of as cytotoxic waste.[6][7]

Liquid Waste

Collect in a sealed, properly labeled hazardous

waste container. Do not dispose of down the

drain.[7]

Waste Segregation is Mandatory: All materials that come into contact with BMS-902483 are to

be treated as hazardous waste.[7] Waste should be categorized as "trace" or "bulk"

chemotherapy waste where applicable and disposed of in appropriately colored and labeled

containers (e.g., yellow or black bins for cytotoxic waste).[7]

IV. Experimental Workflow for Handling BMS-902483
The following diagram outlines the logical steps for safely handling BMS-902483 from receipt

to disposal.
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Caption: Workflow for Safe Handling of BMS-902483.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

